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Compound of Interest

Compound Name: 1-Nitropropane

Cat. No.: B105015

An In-depth Technical Guide to 1-Nitropropane

This technical guide provides a comprehensive overview of 1-Nitropropane, a versatile
nitroalkane solvent and chemical intermediate. The information is tailored for researchers,
scientists, and professionals in drug development and other scientific fields, with a focus on its
chemical and physical properties, synthesis, and applications.

Core Chemical Identifiers

Identifier Value

CAS Number 108-03-2[1][2][3][4][5]

Molecular Formula CsH7NO2[1][2][3][5][6]

Molecular Weight 89.09 g/mol [1][2][41[6][7]

IUPAC Name 1-nitropropane[5][6]

Synonyms 1-NP, n-Nitropropane, NiPar S-10[5]

Physicochemical Properties

1-Nitropropane is a colorless, oily liquid with a characteristic disagreeable to mild, fruity odor.
[6][8][9] It is slightly soluble in water but miscible with many organic solvents.[1][9]
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Property Value

Density 0.998 g/mL at 25 °C[4][9]
Boiling Point 131-132 °C[4][8][10]
Melting Point -108 °C[7][8][10]

Flash Point 34-36 °C[1][8][10]

Vapor Pressure

7.5 - 8 mmHg at 20 °C[4][7][8]

Vapor Density

3.06 - 3.1 (vs ain[4][7]

Refractive Index

1.401 at 20 °C[4][8]

Autoignition Temperature

421 °C (789-788 °F)[4][7]

Solubility in Water

1.4 mL/100 mL at 20 °C[1][9]

Lower Explosive Limit

2.29%[7][10]

Experimental Protocols

Industrial Production: Vapor-Phase Nitration of Propane

The primary industrial method for producing 1-nitropropane is the vapor-phase nitration of

propane.[8][11] This process yields a mixture of nitroalkanes.

Methodology:

Propane and nitric acid are introduced into a reactor in the vapor phase.[8][12]

e The reaction is carried out at elevated temperatures, typically between 350-450°C, and

pressures of 8-12 atm.[8]

e The reaction proceeds via a free-radical mechanism with a short residence time of 0.5-5

seconds.[8]

e The resulting product is a mixture of nitromethane, nitroethane, 1-nitropropane, and 2-

nitropropane.[8][11] The approximate ratio of these products is 25:10:25:40, respectively.[8]
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e The different nitroalkanes are then separated by fractional distillation, taking advantage of
their different boiling points.[8]

Industrial Synthesis of 1-Nitropropane

Reactants
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Caption: Workflow for the industrial production of 1-Nitropropane.

Laboratory Synthesis: Nucleophilic Addition Reaction
(Henry Reaction)

1-Nitropropane can be used as a nucleophile in carbon-carbon bond-forming reactions, such
as the Henry reaction, due to the acidity of the a-protons.[12] The following is a representative
protocol for the reaction of 1-nitropropane with an aldehyde.

Methodology:
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In a dry reaction flask, add 1-nitropropane (1.0 equivalent) to a suitable dry solvent such as
tetrahydrofuran (THF).[12]

Add a catalytic amount of a non-nucleophilic base, such as 1,8-diazabicyclo[5.4.0Jlundec-7-
ene (DBU) (0.1 equivalents), to the solution.[12]

Cool the mixture in an ice bath.

Slowly add the aldehyde (e.g., propionaldehyde, 1.0 equivalent) to the reaction mixture.[12]
Allow the reaction to stir at room temperature for approximately 10-12 hours.[12]

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction and perform a workup, typically involving extraction
with an organic solvent like ethyl acetate and washing with aqueous solutions.[12]

The crude product can then be purified by column chromatography.
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Henry Reaction using 1-Nitropropane
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Caption: General workflow for a Henry Reaction involving 1-Nitropropane.

Applications in Research and Industry
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1-Nitropropane is a valuable compound with a range of applications:

Solvent: It is extensively used as a solvent for various materials, including vinyl resins, epoxy
coatings, lacquers, inks, and adhesives.[1][8][11] Its moderate polarity and controlled
evaporation rate make it suitable for these applications.[8]

Chemical Intermediate: It serves as a precursor in the synthesis of pharmaceuticals,
agrochemicals, and other organic compounds.[8][13]

Fuel Additive: There is ongoing research into its potential use as a fuel additive to enhance
combustion and reduce emissions.[6][8]

Propellant: It has been used as a rocket propellant.[6]

Safety and Handling

1-Nitropropane is a flammable liquid and should be handled with appropriate safety
precautions.[7][9][10]

Flammability: It has a flash point of 36°C, and its vapors can form explosive mixtures with air.
[10] Keep away from heat, sparks, and open flames.[3][10] All equipment used for handling
should be grounded.[7]

Toxicity: The substance can be absorbed into the body through inhalation and ingestion.[10]
It is irritating to the eyes and respiratory tract.[10] High concentrations may cause
headaches, nausea, vomiting, and potential damage to the liver and kidneys.[9][10][14] The
threshold limit value (TLV) is 25 ppm as a time-weighted average (TWA).[10]

Reactivity: It can react violently with strong oxidizing agents and strong bases.[10][11] It is
incompatible with strong acids, amines, and some metals.[15][16]

Personal Protective Equipment (PPE): When handling 1-Nitropropane, appropriate PPE
such as safety glasses, gloves, and respiratory protection (if ventilation is inadequate) should
be worn.[10][16]

Chemical Reactivity
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The chemical behavior of 1-Nitropropane is largely dictated by the nitro functional group (-
NO2).

» Acidity: The electron-withdrawing nature of the nitro group increases the acidity of the
protons on the a-carbon (the carbon atom bonded to the nitro group), with a pKa of
approximately 17.0 in water.[8] This allows for deprotonation by a base to form a stable
nitronate anion, which is a key intermediate in reactions like the Henry reaction.[8]

o Thermal Decomposition: When heated, 1-Nitropropane decomposes to produce toxic
fumes, including oxides of nitrogen (NOx) and carbon monoxide (CO).[6][10][11]

e Reduction: The nitro group can be reduced to an amino group, providing a synthetic route to
propylamines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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